2'-Deoxythioguanosine
Overview
Description
2’-Deoxythioguanosine is a small molecule that is currently under investigation . It is also known by other names such as 2-amino-9-(2-deoxy-.beta.-d-erythro-pentofuranosyl)-6-mercaptopurine, 2’-deoxy-6-thioguanosine, 2’-desoxy-6-thioguanosine, Beta-2’-deoxythioguanosine, and Thioguanine deoxyriboside .
Synthesis Analysis
The α- and β-anomers of 2’-deoxythioguanosine were prepared with a radiocarbon label in the sugar moiety and a radiosulfur label in the base . In vivo experiments were conducted with Mecca Lymphosarcoma ascites cells in mice .
Molecular Structure Analysis
The molecular structure of 2’-Deoxythioguanosine is similar to other members of the purine riboswitch family, but contains key differences within the ligand binding core . A two-nucleotide insertion in the three-way junction promotes novel base-base interactions .
Chemical Reactions Analysis
The iron Fenton oxidation of 2’-deoxyguanosine found reactions in bicarbonate buffer yield 8-oxo-2’-deoxyguanosine and spiroiminodihyantoin consistent with CO3˙− . Reactions in phosphate buffer furnished high yields of sugar oxidation products consistent with HO˙ .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2’-Deoxythioguanosine include a logP of -0.92, a pKa (Strongest Acidic) of 10.99, a pKa (Strongest Basic) of 1.24, a Physiological Charge of 0, a Hydrogen Acceptor Count of 6, a Hydrogen Donor Count of 4, a Polar Surface Area of 117.92 Å 2, and a Rotatable Bond Count of 2 .
Scientific Research Applications
Cancer Research
- Summary of the application : 2’-Deoxythioguanosine has been studied for its biochemical and carcinostatic effects . It has been compared with thioguanine riboside and thioguanine for its host toxicity, capacity to become incorporated into nucleic acid nucleotides, and therapeutic effects on mammary tumors of C3H mice .
- Methods of application : The α- and β-anomers of 2’-deoxythioguanosine were studied in mice. They were also tested on several thioguanine-resistant ascites cell tumors of mice .
- Results or outcomes : The β-anomer was superior to thioguanine or the other nucleosides in the treatment of C3H mammary tumors . In two types of resistance to thioguanine, the deoxyribonucleosides of thioguanine appear to have utility .
Pharmacokinetics and Metabolism
- Summary of the application : The pharmacokinetics of 2’-Deoxythioguanosine have been compared with those of thioguanine in patients with cancer . It has been found that 2’-Deoxythioguanosine can overcome thioguanine resistance in animal tumor models .
- Methods of application : The pharmacokinetics of radiolabeled thioguanine were compared with those of 2’-Deoxythioguanosine in patients with cancer after intravenous administration .
- Results or outcomes : Both thiopurines were rapidly and extensively degraded and excreted as 6-thioxanthine, inorganic sulfate, S-methyl-6 thioxanthine, and 6-thiouric acid in addition to other products . Small amounts of unchanged drug were also excreted .
Nucleotide Formation
- Summary of the application : The conditions for the conversion of α-2′-deoxythioguanosine and β-2′-deoxythioguanosine to nucleotides were studied in extracts of murine and human tissues .
- Methods of application : These methods were applied to assays for nucleotide formation in a series of extracts from solid tumors, neoplastic bone marrows, and normal bone marrows .
- Results or outcomes : The results of this study are not specified in the available resources .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O3S/c11-10-13-8-7(9(19)14-10)12-3-15(8)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H3,11,13,14,19)/t4-,5+,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCVJRXQHFJXZFZ-KVQBGUIXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C2NC(=NC3=S)N)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=S)N)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
64039-27-6 (mono-hydrate) | |
Record name | beta-2'-Deoxythioguanosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000789617 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4021345 | |
Record name | beta-Thioguanosine deoxyriboside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4021345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Deoxythioguanosine | |
CAS RN |
789-61-7 | |
Record name | 2′-Deoxy-6-thioguanosine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=789-61-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | beta-2'-Deoxythioguanosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000789617 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | beta-Thioguanosine deoxyriboside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4021345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-DEOXYTHIOGUANOSINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KR0RFB46DF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | beta-THIOGUANIDINE DEOXYRIBOSIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7074 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.